Cas no 51980-05-3 (Benzonitrile, 4-(2-propenyl)-)
Benzonitrile, 4-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(2-propenyl)-
- 3-(4-Cyanophenyl)-1-propene
- 4-allylbenzonitrile
- 4-prop-2-enylbenzonitrile
- 4-allyl-benzonitrile
- AG-F-76667
- CTK1G3674
- KB-178096
- SureCN991288
- EN300-698367
- 4-(prop-2-en-1-yl)benzonitrile
- DTXSID30431803
- SCHEMBL991288
- AKOS006280100
- 51980-05-3
- CS-0530877
- ULDJSHVPTSCBDW-UHFFFAOYSA-N
- MFCD01319568
-
- MDL: MFCD01319568
- Inchi: 1S/C10H9N/c1-2-3-9-4-6-10(8-11)7-5-9/h2,4-7H,1,3H2
- InChI Key: ULDJSHVPTSCBDW-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(=CC=1)CC=C
Computed Properties
- Exact Mass: 143.07357
- Monoisotopic Mass: 143.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Benzonitrile, 4-(2-propenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200208-1g |
3-(4-Cyanophenyl)-1-propene |
51980-05-3 | 97% | 1g |
£297.00 | 2022-03-01 | |
| Fluorochem | 200208-2g |
3-(4-Cyanophenyl)-1-propene |
51980-05-3 | 97% | 2g |
£453.00 | 2022-03-01 | |
| Fluorochem | 200208-5g |
3-(4-Cyanophenyl)-1-propene |
51980-05-3 | 97% | 5g |
£1077.00 | 2022-03-01 | |
| abcr | AB360161-1 g |
3-(4-Cyanophenyl)-1-propene; 97% |
51980-05-3 | 1g |
€487.10 | 2022-06-10 | ||
| abcr | AB360161-2 g |
3-(4-Cyanophenyl)-1-propene; 97% |
51980-05-3 | 2g |
€718.00 | 2022-06-10 | ||
| abcr | AB360161-1g |
3-(4-Cyanophenyl)-1-propene, 97%; . |
51980-05-3 | 97% | 1g |
€545.10 | 2025-04-18 | |
| abcr | AB360161-2g |
3-(4-Cyanophenyl)-1-propene, 97%; . |
51980-05-3 | 97% | 2g |
€794.00 | 2025-04-18 | |
| abcr | AB360161-5g |
3-(4-Cyanophenyl)-1-propene, 97%; . |
51980-05-3 | 97% | 5g |
€1775.50 | 2025-04-18 | |
| eNovation Chemicals LLC | D584723-5g |
Benzonitrile, 4-(2-propen-1-yl)- |
51980-05-3 | 95% | 5g |
$985 | 2024-08-03 | |
| Enamine | EN300-698367-1.0g |
4-(prop-2-en-1-yl)benzonitrile |
51980-05-3 | 1g |
$0.0 | 2023-05-29 |
Benzonitrile, 4-(2-propenyl)- Suppliers
Benzonitrile, 4-(2-propenyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Benzonitrile, 4-(2-propenyl)-
Benzonitrile, 4-(2-propenyl)- (CAS No. 51980-05-3): Properties, Applications, and Market Insights
Benzonitrile, 4-(2-propenyl)- (CAS No. 51980-05-3), also known as 4-Allylbenzonitrile, is a specialized organic compound with a wide range of applications in the chemical and pharmaceutical industries. This aromatic nitrile derivative is characterized by its unique molecular structure, combining a benzonitrile core with an allyl substituent. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of fine chemicals and bioactive molecules.
The compound's chemical formula is C10H9N, and it typically appears as a colorless to pale yellow liquid with a distinct aromatic odor. Its molecular weight is 143.19 g/mol, and it exhibits moderate solubility in organic solvents while being sparingly soluble in water. The presence of both the nitrile and allyl functional groups in 4-Allylbenzonitrile provides multiple reactive sites for chemical transformations, making it particularly useful in organic synthesis.
In recent years, Benzonitrile, 4-(2-propenyl)- has gained attention in pharmaceutical research due to its potential as a building block for drug discovery. Researchers are exploring its use in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory compounds. The compound's structural features allow for easy modification, enabling medicinal chemists to create diverse molecular architectures with targeted biological activities.
The material science field has also shown growing interest in 4-Allylbenzonitrile as a precursor for advanced polymers and functional materials. Its ability to participate in various polymerization reactions makes it valuable for creating specialty resins with enhanced thermal stability and mechanical properties. These materials find applications in high-performance coatings, adhesives, and electronic components, addressing the increasing demand for sustainable and high-tech material solutions.
From a commercial perspective, the global market for Benzonitrile, 4-(2-propenyl)- has been steadily growing, driven by its expanding applications in multiple industries. Manufacturers are focusing on developing more efficient synthesis routes to meet the rising demand while maintaining high purity standards. The compound is typically supplied in various grades, with pharmaceutical-grade material commanding premium prices due to its stringent quality requirements.
Environmental considerations have become increasingly important in the production and handling of 4-Allylbenzonitrile. Companies are implementing greener synthesis methods and improved waste management practices to minimize the environmental impact. These sustainability initiatives align with the chemical industry's broader goals of reducing carbon footprints and adopting more eco-friendly production processes.
Quality control is paramount for Benzonitrile, 4-(2-propenyl)-, with analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) being routinely employed to ensure product consistency. Advanced spectroscopic methods including nuclear magnetic resonance (NMR) and mass spectrometry provide detailed structural confirmation and purity assessment. These quality assurance measures are particularly critical for pharmaceutical applications where impurity profiles can significantly impact final product performance.
Storage and handling recommendations for 4-Allylbenzonitrile typically include keeping the material in tightly sealed containers under inert atmosphere to prevent degradation. Proper storage conditions help maintain the compound's stability and extend its shelf life, which is especially important for research laboratories and industrial users who may store the chemical for extended periods.
Recent scientific literature highlights several innovative applications of Benzonitrile, 4-(2-propenyl)- in asymmetric synthesis and catalysis. Its use as a chiral auxiliary in stereoselective reactions has opened new possibilities for creating enantiomerically pure compounds, which are highly valued in pharmaceutical synthesis. These developments reflect the compound's growing importance in modern synthetic methodologies.
The future outlook for 4-Allylbenzonitrile appears promising, with ongoing research exploring its potential in emerging fields such as organic electronics and renewable energy materials. As industries continue to seek novel chemical solutions for technological challenges, the demand for versatile intermediates like Benzonitrile, 4-(2-propenyl)- is expected to rise, driving further innovation in its production and applications.
For researchers and industrial users seeking detailed technical information about Benzonitrile, 4-(2-propenyl)-, comprehensive safety data sheets and technical specifications are available from reputable suppliers. These documents provide essential guidance on proper handling, storage conditions, and regulatory compliance, ensuring safe and effective use of this valuable chemical intermediate.
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